Cas no 1187931-09-4 ((5-Phenyl-1,3,4-oxadiazol-2-yl)methylamine)

• Product Name: (5-Phenyl-1,3,4-oxadiazol-2-yl)methylamine
• CAS No: 1187931-09-4
• MF: C₉H₁₀ClN₃O
• MW: 211.648200511932
• MDL: MFCD09028173
• CID: 1208743
• PubChem ID: 53444358
• Update Time: 2025-05-22

(5-Phenyl-1,3,4-oxadiazol-2-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• 1-(5-Phenyl-1,3,4-oxadiazol-2-yl)methanamine hydrochloride (1:1)
• 5-Phenyl-1,3,4-oxadiazole-2-methylamine hydrochloride
• 5-Phenyl-[1,3,4]oxadiazol-2-yl-methylamine hydrochloride
• EN300-68549
• 1187931-09-4
• 5-Phenyl-[1,3,4]oxadiazol-2-yl-methylamine hydrochloride, AldrichCPR
• ES-2378
• (5-phenyl-1,3,4-oxadiazol-2-yl)methanaminehydrochloride
• 1-(5-PHENYL-1,3,4-OXADIAZOL-2-YL)METHANAMINE HYDROCHLORIDE
• (5-phenyl-1,3,4-oxadiazol-2-yl)methanamine hydrochloride
• (5-PHENYL-1,3,4-OXADIAZOL-2-YL)METHANAMINE HCL
• AKOS024258492
• CS-0342873
• MFCD09028173
• (5-phenyl-1,3,4-oxadiazol-2-yl)methanamine;hydrochloride
• (5-Phenyl-1,3,4-oxadiazol-2-yl)methylamine

• MDL： MFCD09028173
• Inchi： 1S/C9H9N3O.ClH/c10-6-8-11-12-9(13-8)7-4-2-1-3-5-7;/h1-5H,6,10H2;1H
• InChI Key： MFFARWJMWVFLIW-UHFFFAOYSA-N
• SMILES： Cl.O1C(CN)=NN=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 211.0512396g/mol
• Monoisotopic Mass: 211.0512396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (5-Phenyl-1,3,4-oxadiazol-2-yl)methylamine

Compound CAS No. 1187931-09-4: (5-Phenyl-1,3,4-Oxadiazol-2-yl)methylamine

The compound (5-Phenyl-1,3,4-Oxadiazol-2-yl)methylamine with CAS No. 1187931-09-4 is a significant molecule in the field of organic chemistry and materials science. This compound belongs to the class of oxadiazoles, which are five-membered heterocycles containing two nitrogen atoms and one oxygen atom. The presence of the phenyl group at the 5-position of the oxadiazole ring introduces unique electronic and structural properties, making it a versatile building block for various applications.

Recent studies have highlighted the potential of (5-Phenyl-1,3,4-Oxadiazol-2-yl)methylamine in drug discovery and materials synthesis. Its ability to act as a ligand in metal coordination chemistry has been explored in detail. For instance, researchers have demonstrated that this compound can form stable metal complexes with transition metals such as copper and zinc, which exhibit promising catalytic activities in organic transformations. These findings underscore its role in advancing green chemistry and sustainable chemical processes.

In terms of synthesis, (5-Phenyl-1,3,4-Oxadiazol-2-yl)methylamine is typically prepared via a multi-step process involving nucleophilic substitution and cyclization reactions. The starting materials include aromatic amines and suitable precursors for the oxadiazole ring formation. The reaction conditions are optimized to ensure high yield and purity of the final product. This compound's synthesis is not only a testament to the ingenuity of organic chemists but also a foundation for further functionalization and application development.

The structural features of (5-Phenyl-1,3,4-Oxadiazol-2-yl)methylamine make it an attractive candidate for use in pharmaceuticals. Its ability to modulate biological targets such as enzymes and receptors has been investigated in preclinical studies. For example, research indicates that this compound exhibits moderate inhibitory activity against certain kinases, suggesting its potential as a lead compound in anticancer drug development.

Beyond pharmacology, (5-Phenyl-1,3,4-Oxadiazol-2-yl)methylamine has found applications in materials science. Its incorporation into polymer matrices has been shown to enhance mechanical properties and thermal stability. This makes it a valuable additive in the production of high-performance polymers used in aerospace and electronics industries.

From an environmental perspective, the synthesis and application of (5-Phenyl-1,3,4-Oxadiazol-2